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Compound of Interest

Compound Name: CB-64D

Cat. No.: B1211454

Disclaimer: Compound CB-64D is a substance identified in medicinal chemistry research and is
understood to be (+)-1R,5R-(E)-8-Benzylidene-5-(3-hydroxyphenyl)-2-methylmorphan-7-one.[1]
As a morphinan derivative, it requires careful handling and disposal as a potentially hazardous
chemical waste. This document provides a general framework for its safe disposal. However,
users must consult the specific Safety Data Sheet (SDS) for CB-64D and adhere to all local,
state, and federal regulations.

Immediate Safety and Handling

Before beginning any disposal-related activities, ensure all necessary personal protective
equipment (PPE) is worn and emergency procedures are understood.

Personal Protective Equipment (PPE):

PPE Category Item Material/Standard
) Safety Glasses with Side ]
Eye Protection ] ANSI z87.1 Compliant
Shields or Goggles
Hand Protection Chemical-Resistant Gloves Nitrile or Neoprene
Body Protection Laboratory Coat Flame-Resistant

) Required for handling powders
Respiratory Fume Hood i i
or creating solutions.
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Emergency Procedures: In the event of a spill or exposure, immediately consult the CB-64D
Safety Data Sheet (SDS) for specific first aid and cleanup measures. General guidelines
include evacuating the area, providing ventilation, and containing the spill with absorbent
materials.

Waste Identification and Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.[2] CB-64D
waste must be collected and segregated based on its physical state and potential chemical
incompatibilities.

Waste Segregation Protocol:
e Solid Waste:
o Unused or expired CB-64D powder.
o Contaminated materials such as gloves, weigh boats, and absorbent paper.[3]
o Collect in a designated, compatible, and clearly labeled solid waste container.[3]

e Liquid Waste:

o

Solutions containing CB-64D.

o

Rinsate from cleaning contaminated glassware.

[¢]

Segregate into agueous, halogenated, and non-halogenated solvent waste streams.

[¢]

Store in separate, compatible, and clearly labeled liquid waste containers.
e Sharps Waste:
o Needles, syringes, and broken glass contaminated with CB-64D.

o Place in a designated, puncture-resistant sharps container labeled as "Hazardous Waste".

[3]
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CB-64D Waste Segregation Workflow
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Diagram 1: CB-64D Waste Segregation Workflow

Click to download full resolution via product page
A workflow for segregating different forms of CB-64D waste.

Waste Container Management

All hazardous waste must be stored in appropriate containers that are properly labeled and
managed to prevent leaks or spills.

Container Requirements:
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Attribute Specification Rationale
) Chemically compatible with Prevents degradation or
Material : . .
CB-64D and any solvents. reaction with the container.

- Ensures containment and
- Good condition, no leaks, )
Condition prevents environmental
cracks, or rust.
release.

Prevents spills and
Closure Tight-fitting, screw-on cap. evaporation. Parafilm is not a
substitute for a proper cap.

Place containers in a larger, Contains leaks or spills from

Secondary Containment ) ) ] )
chemically resistant tray or tub.  the primary container.

Labeling:

All waste containers must be labeled with a "Hazardous Waste" tag immediately upon the first
addition of waste. The label must include:

e The words "Hazardous Waste".

e The full chemical name: "(+)-1R,5R-(E)-8-Benzylidene-5-(3-hydroxyphenyl)-2-
methylmorphan-7-one" and any other components in the waste stream.

e The accumulation start date.
e The associated hazards (e.g., Toxic).

On-Site Accumulation and Storage

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within or
near the laboratory where it is generated.

SAA Guidelines:

e The SAA must be under the control of the laboratory personnel.
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o Keep waste containers closed except when adding waste.
» Do not accumulate more than 55 gallons of total hazardous waste at any one time.

e Once a container is full, it must be moved to the central hazardous waste storage area within

three days.

CB-64D Disposal Decision Tree
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Diagram 2: CB-64D Disposal Decision Tree
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A step-by-step decision guide for proper CB-64D waste handling.

Final Disposal Procedure
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Never dispose of CB-64D down the drain or in the regular trash. All waste containing this
compound must be collected for disposal by the institution's Environmental Health & Safety
(EH&S) department or a licensed hazardous waste contractor.

Step-by-Step Disposal:

e Segregation: Properly segregate the waste into solid, liquid, and sharps containers as
described in Section 2.

» Containment: Use appropriate, compatible containers with secure lids.

» Labeling: Affix a completed hazardous waste label to each container as soon as the first drop
of waste is added.

o Storage: Keep the labeled containers in your designated Satellite Accumulation Area.

o Pickup Request: Once a waste container is nearly full, submit a chemical waste collection
request to your institution's EH&S office.

o Documentation: Maintain a log of all hazardous waste generated and disposed of for your
laboratory records.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CB-64D and CB-184: ligands with high sigma 2 receptor affinity and subtype selectivity -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

3. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

To cite this document: BenchChem. [Comprehensive Disposal Protocol for Compound CB-
64D]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1211454?utm_src=pdf-body
https://www.benchchem.com/product/b1211454?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/7589164/
https://pubmed.ncbi.nlm.nih.gov/7589164/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b1211454#cb-64d-proper-disposal-procedures
https://www.benchchem.com/product/b1211454#cb-64d-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b12114544#cb-64d-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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